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Compound of Interest

Compound Name: Pranlukast-d4

Cat. No.: B10782638

Essential Safety and Handling Guide for Pranlukast-
d4

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Pranlukast-d4. Adherence to these procedures is
vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Pranlukast-d4 is a deuterated form of Pranlukast, a cysteinyl leukotriene receptor antagonist.
[1] While specific toxicity data for the deuterated form is limited, the parent compound,
Pranlukast, is considered toxic and a moderate to severe irritant to the skin and eyes.[2]
Therefore, stringent safety precautions must be observed. Handling should only be conducted
by personnel trained and familiar with handling potent active pharmaceutical ingredients.[2]

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion,
or skin and eye contact.
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PPE Component

Specification

Rationale

Gloves

Double-gloving with
chemotherapy-rated, powder-

free nitrile gloves.

Prevents skin contact with the
compound.[3][4] Double
gloving provides an extra layer
of protection, with the outer
glove being removed

immediately after handling.[3]

Eye Protection

Chemical safety goggles or a

full-face shield.

Protects eyes from splashes or
airborne particles of the solid

compound.[5]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher).

Necessary when handling the
solid powder to prevent
inhalation.[4] Use in a well-
ventilated area or a chemical

fume hood is also required.[5]

Lab Coat/Gown

Disposable, low-permeability
fabric gown with a solid front,
long sleeves, and tight-fitting

cuffs.

Protects skin and personal
clothing from contamination.[3]
The gown should be changed

immediately if contaminated.

Footwear

Closed-toe shoes.

Standard laboratory practice to

protect feet from spills.

Operational Plan for Handling Pranlukast-d4

A systematic approach to handling Pranlukast-d4 from receipt to disposal minimizes the risk of

exposure and contamination.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

e Store in a cool, dry, and well-ventilated area, away from incompatible materials.[5] The

recommended long-term storage is at refrigerator temperatures (2-8°C).[6]
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Clearly label the storage area with appropriate hazard warnings.
. Preparation and Handling:

All handling of solid Pranlukast-d4 should be conducted in a designated area, such as a
chemical fume hood or a glove box, to control dust and vapors.[5]

Before handling, ensure all necessary PPE is correctly donned.

Use dedicated equipment (spatulas, weighing paper, etc.) for handling Pranlukast-d4 to
prevent cross-contamination.

Avoid actions that could generate dust, such as scraping or vigorous shaking.
. Spill and Emergency Procedures:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it in a sealed container for disposal.[5] Clean the spill area with an appropriate
solvent and then wash with soap and water.

Major Spills: Evacuate the area and alert safety personnel. If safe to do so, contain the spill
to prevent it from spreading.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of
soap and water for at least 15 minutes. If irritation persists, seek medical attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[5]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

Disposal Plan
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Proper disposal of Pranlukast-d4 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

e Chemical Waste: All unused Pranlukast-d4 and any material grossly contaminated with it
should be collected in a clearly labeled, sealed, and appropriate waste container.

o Contaminated PPE: Used gloves, gowns, and other disposable PPE should be placed in a
designated hazardous waste container immediately after use.

» Disposal Method: Dispose of all waste in accordance with local, state, and federal
regulations for chemical waste.[5] Consult with your institution's environmental health and
safety (EHS) department for specific guidelines. Do not dispose of Pranlukast-d4 down the
drain or in the regular trash.

Workflow for Safe Handling of Pranlukast-d4

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Pranlukast-d4, from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-pranlukast-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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